4-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}morpholine

• IUPAC Name: [1-[(2-methylphenyl)methyl]triazol-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C15H18N4O2/c1-12-4-2-3-5-13(12)10-19-11-14(16-17-19)15(20)18-6-8-21-9-7-18/h2-5,11H,6-10H2,1H3
• InChI Key: ZTRSCKYUBHIBNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(N=N2)C(=O)N3CCOCC3
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

The compound “4-{[1-(2-methylbenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}morpholine” is a complex organic molecule. It contains a morpholine ring, which is a common feature in many pharmaceuticals and agrochemicals. The compound also contains a 1,2,3-triazole ring, which is a type of azole, a class of five-membered nitrogen-containing heterocycles. Azoles are also common in many pharmaceuticals and have diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a morpholine ring, a 1,2,3-triazole ring, and a carbonyl group. The morpholine ring provides polarity and hydrogen bonding capabilities. The 1,2,3-triazole ring is aromatic and can participate in pi stacking interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The carbonyl group is electrophilic and can undergo nucleophilic addition reactions. The 1,2,3-triazole ring is aromatic and relatively stable, but can participate in electrophilic aromatic substitution reactions under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the morpholine ring and the carbonyl group would increase its polarity, potentially making it more soluble in polar solvents. The exact properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs containing a morpholine ring act as inhibitors of enzymes or receptors.

Safety and Hazards

The safety and hazards of this compound would need to be determined experimentally. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions could involve exploring the biological activity of this compound. Given the presence of the morpholine and 1,2,3-triazole rings, which are common in many pharmaceuticals, this compound could potentially have interesting biological activities. Further studies could involve testing this compound against various biological targets to determine its activity.